2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide

• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(2-methylquinolin-8-yl)propanamide
• InChI: InChI=1S/C21H22N2O2/c1-13-8-11-18(12-14(13)2)25-16(4)21(24)23-19-7-5-6-17-10-9-15(3)22-20(17)19/h5-12,16H,1-4H3,(H,23,24)
• InChI Key: VBHBMOFFCYKRPI-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OC(C)C(=O)NC2=CC=CC3=C2N=C(C=C3)C)C

Description

2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide, also known as DMXAA, is a small molecule that has been extensively studied for its anti-tumor properties. It was first discovered in the early 1990s by scientists at the Auckland Cancer Society Research Centre in New Zealand. Since then, DMXAA has been the subject of numerous scientific studies, which have shed light on its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide is not fully understood, but it is thought to involve the activation of the STING (Stimulator of Interferon Genes) pathway. This pathway is involved in the detection of viral and bacterial infections, and the activation of the immune system in response to these threats. 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide is believed to mimic the effects of viral infection, leading to the activation of the STING pathway and the subsequent production of cytokines and other immune mediators.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide has been shown to have a range of biochemical and physiological effects in vitro and in vivo. These include the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the growth of new blood vessels), and the activation of the immune system. 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide has also been shown to have anti-inflammatory effects, which may contribute to its anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide for lab experiments is its ability to induce tumor necrosis and inhibit angiogenesis, which are key processes involved in the growth and spread of cancer. 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide has also been shown to activate the immune system, which can help to fight cancer. However, there are some limitations to the use of 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide in lab experiments. For example, it can be difficult to obtain pure samples of 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide, and its mechanism of action is not fully understood.

Future Directions

There are many potential future directions for research on 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the identification of new targets for 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide, which could lead to the development of new anti-cancer therapies. Additionally, there is a need for further studies to elucidate the mechanism of action of 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide, and to determine its potential use in combination with other anti-cancer drugs.

Synthesis Methods

2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide can be synthesized using a variety of methods, including the reaction of 3,4-dimethylphenol with 2-methyl-8-quinolinecarboxylic acid, followed by the addition of propanoyl chloride. Other methods involve the use of alternative starting materials, such as 3,4-dimethoxyphenol and 2-methylquinoline.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide has been extensively studied for its anti-tumor properties. It has been found to induce tumor necrosis and inhibit angiogenesis, which are key processes involved in the growth and spread of cancer. 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide has also been shown to activate the immune system, leading to the production of cytokines and other immune mediators that can help to fight cancer.